Cas no 2092786-90-6 (Methyl 7-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate)

• Product Name: Methyl 7-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate
• CAS No: 2092786-90-6
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 5255150
• Update Time: 2025-05-19

Methyl 7-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 7-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate

• Inchi： 1S/C11H15NO2S/c1-3-11(10(13)14-2)9-8(4-6-12-11)5-7-15-9/h5,7,12H,3-4,6H2,1-2H3
• InChI Key： CVCJPEADUWVRDN-UHFFFAOYSA-N
• SMILES： C1(CC)(C(OC)=O)NCCC2C=CSC1=2

Additional information on Methyl 7-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate

Methyl 7-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate (CAS No. 2092786-90-6): A Comprehensive Overview

Methyl 7-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate (CAS No. 2092786-90-6) is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the thienopyridine class, a scaffold that has been extensively explored for its potential biological activities. The presence of a methyl ester group at the 7-position and an ethyl substituent at the 7-position of the thieno[2,3-c]pyridine core enhances its molecular complexity and may contribute to its distinctive pharmacological properties.

The< strong>thieno[2,3-c]pyridine moiety is a fused ring system consisting of a thiophene ring connected to a pyridine ring. This particular arrangement imparts both aromatic and heteroaromatic characteristics to the molecule, making it a versatile platform for drug design. The< strong>5,6-dihydro substitution indicates that the rings are partially saturated, which can influence the electronic properties and reactivity of the compound.

In recent years, there has been a surge in interest regarding thienopyridine derivatives due to their demonstrated efficacy in various therapeutic areas. Notably, these compounds have shown promise in the development of treatments for neurological disorders, cardiovascular diseases, and infectious diseases. The< strong>Methyl 7-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate molecule is being investigated for its potential to interact with biological targets such as enzymes and receptors involved in these pathologies.

One of the most compelling aspects of this compound is its ability to modulate key biological pathways. For instance, studies have suggested that< strong>thienopyridine derivatives can exhibit inhibitory effects on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain signaling. The< strong>7-ethyl substituent may enhance binding affinity by introducing steric hindrance or by participating in hydrogen bonding interactions with the target site.

The< strong>methyl ester group at the 7-position is another critical feature that contributes to the compound's pharmacological profile. Ester functionalities are known to be bioisosteric with carboxylic acid groups and can influence metabolic stability and solubility. This characteristic makes< strong>Methyl 7-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate a valuable candidate for further optimization in drug development pipelines.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have revealed that it can effectively bind to pockets on target proteins, suggesting its potential as an inhibitor or modulator. These computational insights have guided experimental efforts and have accelerated the discovery process.

In addition to its pharmacological potential,< strong>Methyl 7-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate has been explored for its chemical versatility. The thienopyridine scaffold can undergo various transformations, allowing chemists to modify its structure and explore new derivatives. This flexibility is crucial for developing analogs with improved pharmacokinetic properties or enhanced biological activity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations to construct the desired heterocyclic core efficiently. These synthetic strategies highlight the compound's synthetic accessibility and its suitability for large-scale production.

Evaluation of< strong>Methyl 7-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate in preclinical models has provided preliminary evidence of its biological activity. In vitro assays have demonstrated inhibitory effects on relevant enzymes and receptors, while animal studies have shown promising results in disease models. These findings underscore the compound's therapeutic potential and justify further investigation into its mechanisms of action.

The future direction of research on this compound will likely involve structure-based drug design approaches combined with experimental validation. By integrating computational modeling with wet-lab techniques, scientists aim to develop more potent and selective derivatives that can be advanced into clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in realizing this goal.

In conclusion,< strong>Methyl 7-ethyl-5,6-dihydro-4H-thieno[2,3-c]pyridine-7-carboxylate (CAS No. 2092786-90-6) represents a promising candidate for therapeutic intervention in various diseases. Its unique structural features and demonstrated biological activity make it an attractive subject for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.